Cas no 60979-68-2 ((R)-Pantoic Acid Sodium Salt)

• Product Name: (R)-Pantoic Acid Sodium Salt
• CAS No: 60979-68-2
• MF: C₆H₁₁NaO₄
• MW: 170.138913393021
• MDL: MFCD29079001
• CID: 390844
• PubChem ID: 23716478
• Update Time: 2025-06-09

(R)-Pantoic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, monosodium salt, (R)-
• (R)-2,4-dihydroxy-3,3-dimethyl-butyric acid , sodium-salt
• (R)-2,4-Dihydroxy-3,3-dimethylbutyric acid sodium salt
• (R)-Pantoic Acid Sodium Salt
• D-(-)-Pantolactone
• (2R)-2,4-Dihydroxy-3,3-dimethylbutanoic acid monosodium salt
• Sodium (R)-pantoate
• Sodium D-pantoate
• sodium pantoate
• pantoic acid sodium salt
• UNII-D4XH2TQC4W
• C6H11NaO4
• sodium (R)-2,4-dihydroxy-3,3-dimethylbutanoate
• Butanoic acid, 2,4-dihydroxy-3,3-dimethyl-, sodium salt (1:1), (2R)-
• 60979-68-2
• EN300-298966
• sodium(R)-2,4-dihydroxy-3,3-dimethylbutanoate
• AS-69772
• Sodium;(2R)-2,4-dihydroxy-3,3-dimethylbutanoate
• AKOS037646611
• XTIMSSMEPPKSQD-WCCKRBBISA-M
• sodium (2R)-2,4-dihydroxy-3,3-dimethylbutanoate
• D4XH2TQC4W
• SCHEMBL2829744
• D-Pantoic acid sodium salt
• (2R)-BUTANOIC ACID, 2,4-DIHYDROXY-3,3-DIMETHYL-, SODIUM SALT (1:1)
• DB-247568
• G76909

• MDL： MFCD29079001
• Inchi： 1S/C6H12O4.Na/c1-6(2,3-7)4(8)5(9)10;/h4,7-8H,3H2,1-2H3,(H,9,10);/q;+1/p-1/t4-;/m0./s1
• InChI Key： XTIMSSMEPPKSQD-WCCKRBBISA-M
• SMILES： [Na+].O[C@@H](C(=O)[O-])C(C)(C)CO

Computed Properties

• Exact Mass: 170.05550311g/mol
• Monoisotopic Mass: 170.05550311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Melting Point: 167-171oC
• Solubility: Methanol (Slightly), Water (Slightly)
• Optical Activity: [α]/D 8.0±1.0°, c = 1 in H2O

(R)-Pantoic Acid Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Short-chain hydroxy acids and derivatives

Additional information on (R)-Pantoic Acid Sodium Salt

Recent Advances in the Study of (R)-Pantoic Acid Sodium Salt (CAS: 60979-68-2)

The compound (R)-Pantoic Acid Sodium Salt (CAS: 60979-68-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and metabolic studies. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (R)-Pantoic Acid Sodium Salt as a key intermediate in the biosynthesis of pantothenic acid (vitamin B5), which is essential for coenzyme A (CoA) synthesis. CoA plays a critical role in various metabolic pathways, including fatty acid metabolism and energy production. Researchers have explored the enzymatic and chemical synthesis routes for (R)-Pantoic Acid Sodium Salt, with a particular emphasis on improving yield and purity for pharmaceutical applications.

One notable advancement is the development of a novel enzymatic cascade reaction for the stereoselective synthesis of (R)-Pantoic Acid Sodium Salt. This method leverages engineered enzymes to achieve high enantiomeric purity, which is crucial for its use in drug formulations. The study, published in a leading biotechnology journal, demonstrated a 90% yield with >99% enantiomeric excess, marking a significant improvement over traditional chemical synthesis methods.

In addition to its role in CoA synthesis, (R)-Pantoic Acid Sodium Salt has been investigated for its potential therapeutic applications. Recent preclinical studies have shown that derivatives of this compound exhibit anti-inflammatory and neuroprotective properties. For instance, a 2023 study reported that (R)-Pantoic Acid Sodium Salt derivatives could modulate the activity of NF-κB, a key regulator of inflammation, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and neurodegenerative disorders.

Another area of interest is the use of (R)-Pantoic Acid Sodium Salt in personalized medicine. Researchers have identified genetic polymorphisms that affect the metabolism of pantothenic acid, leading to variations in drug response. By understanding the pharmacokinetics of (R)-Pantoic Acid Sodium Salt, scientists aim to develop tailored therapies for patients with specific metabolic profiles. This approach aligns with the growing trend toward precision medicine in the pharmaceutical industry.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of (R)-Pantoic Acid Sodium Salt. Issues such as cost-effectiveness, scalability, and regulatory approval need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing production processes and conducting rigorous safety and efficacy studies to pave the way for clinical trials.

In conclusion, (R)-Pantoic Acid Sodium Salt (CAS: 60979-68-2) represents a versatile compound with significant implications for drug development and metabolic research. The latest studies underscore its potential as a therapeutic agent and highlight the need for further investigation into its mechanisms of action and clinical applications. As research progresses, this compound may emerge as a valuable tool in the fight against metabolic and inflammatory diseases.